Cas no 2228495-21-2 (1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole)

1-{4-(3-Methylazetidin-3-yl)oxyphenyl}-1H-pyrazole is a heterocyclic compound featuring a pyrazole core linked to a phenyl ring substituted with a 3-methylazetidin-3-yloxy moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine ring enhances conformational rigidity, potentially improving binding affinity in target interactions, while the pyrazole group offers versatility in forming hydrogen bonds and coordinating with metal centers. Its synthetic accessibility and functional group compatibility further support its utility in developing pharmacologically active molecules. Researchers may explore its applications in designing kinase inhibitors, receptor modulators, or other bioactive agents requiring precise molecular recognition.
1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole structure
2228495-21-2 structure
Product Name:1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole
CAS No:2228495-21-2
MF:C13H15N3O
MW:229.277702569962
CID:6250475
PubChem ID:165760460
Update Time:2025-10-28

1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole
    • 1-{4-[(3-methylazetidin-3-yl)oxy]phenyl}-1H-pyrazole
    • 2228495-21-2
    • EN300-1763431
    • Inchi: 1S/C13H15N3O/c1-13(9-14-10-13)17-12-5-3-11(4-6-12)16-8-2-7-15-16/h2-8,14H,9-10H2,1H3
    • InChI Key: UIJYICPKBLNWDG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N1C=CC=N1)C1(C)CNC1

Computed Properties

  • Exact Mass: 229.121512110g/mol
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.1Ų

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Additional information on 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole

Comprehensive Overview of 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole (CAS No. 2228495-21-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole (CAS No. 2228495-21-2) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and azetidine moieties, is being extensively studied for its potential applications in pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s 3-methylazetidin-3-yl group is a key feature that contributes to its stability and interaction with biological targets. This structural element is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in current drug development. With the growing demand for novel therapeutics to address unmet medical needs, 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole is gaining attention as a promising scaffold for designing next-generation drugs.

From a synthetic chemistry perspective, the incorporation of the oxyphenyl linker in this compound offers opportunities for further functionalization. This flexibility is highly valued in fragment-based drug design, a strategy increasingly adopted by pharmaceutical companies to accelerate the discovery of lead compounds. The compound’s CAS No. 2228495-21-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

Another area where 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole shows promise is in agrochemical applications. Its pyrazole core is a common motif in pesticides and herbicides, making it a candidate for developing environmentally friendly crop protection agents. As sustainability becomes a priority in agriculture, researchers are investigating this compound’s potential to replace traditional, less eco-friendly alternatives.

In the context of AI-driven drug discovery, 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole is often highlighted as a case study for machine learning models predicting molecular properties. The compound’s balanced lipophilicity and molecular weight make it an ideal subject for computational studies, aligning with the trend of integrating artificial intelligence into chemical research.

Safety and regulatory compliance are critical considerations for any compound entering the market. While 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole is not classified as hazardous, thorough toxicological studies are essential to ensure its suitability for human or environmental use. This aligns with the broader industry focus on green chemistry and sustainable practices.

In summary, 1-{4-(3-methylazetidin-3-yl)oxyphenyl}-1H-pyrazole (CAS No. 2228495-21-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and computational chemistry. Its structural features, such as the azetidine ring and pyrazole core, make it a valuable subject for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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